1-(3-(4-chlorophenyl)-5-(3-hydroxy-4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-(4-chlorophenyl)-5-(3-hydroxy-4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone is a useful research compound. Its molecular formula is C18H17ClN2O3 and its molecular weight is 344.8. The purity is usually 95%.
BenchChem offers high-quality 1-(3-(4-chlorophenyl)-5-(3-hydroxy-4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-(4-chlorophenyl)-5-(3-hydroxy-4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound has been used in the synthesis of various biologically active heterocyclic compounds, particularly pyrazole derivatives. A study by Moskvina et al. (2015) developed a sequence for preparing related compounds, demonstrating their potential in heterocyclization reactions to yield isoflavones and other heterocycles like isoxazole, pyrazoles, and aminopyrimidine (Moskvina, Shilin, & Khilya, 2015).
Biological and Medicinal Applications
- These compounds have been studied for their antimicrobial activity. Katade et al. (2008) synthesized a pyrazole derivative using microwave energy and screened it for antimicrobial activity against various bacterial strains, demonstrating the biological relevance of such compounds (Katade, Phalgune, Biswas, Wakharkar, & Deshpande, 2008).
- Another study by Harano et al. (2007) explored the reaction of similar compounds with arylamines, leading to the formation of dihydroindoloquinazoline derivatives, which could have potential pharmacological applications (Harano, Watanabe, Yamaguchi, Ito, & Yoshitake, 2007).
- Lv et al. (2010) synthesized 1-acetyl-3,5-diphenyl-4,5-dihydro-(1H)-pyrazole derivatives as potent inhibitors of bacterial FabH, demonstrating the compound's potential in developing antibacterial agents (Lv, Sun, Luo, Yang, & Zhu, 2010).
Molecular Structure and Docking Studies
- Structural and docking studies of similar compounds have been conducted to understand their interaction with biological targets. For instance, Shanaparveen et al. (2016) performed a combined experimental and theoretical analysis of a related compound, focusing on its molecular structure, vibrational spectra, and potential as a kinesin spindle protein inhibitor (Shanaparveen, Al-Alshaikh, Panicker, El-Emam, Narayana, Saliyan, Sarojini, & Alsenoy, 2016).
Novel Synthesis Methods
- Novel methods for synthesizing pyrazoline derivatives, which could include similar compounds, have been explored. Ravula et al. (2016) used microwave-assisted synthesis to create a series of pyrazoline derivatives, demonstrating an efficient, environmentally friendly method for synthesizing these compounds (Ravula, Babu, Manich, Rika, Chary, & Ra, 2016).
properties
IUPAC Name |
1-[5-(4-chlorophenyl)-3-(3-hydroxy-4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2O3/c1-11(22)21-16(13-5-8-18(24-2)17(23)9-13)10-15(20-21)12-3-6-14(19)7-4-12/h3-9,16,23H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIEPDVPVEYKRPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C(CC(=N1)C2=CC=C(C=C2)Cl)C3=CC(=C(C=C3)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.